2-[2-(3-ethylphenyl)-1,1,3-trioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazin-4-yl]-N-[(4-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-[2-(3-ethylphenyl)-1,1,3-trioxo-1λ6,2,4-benzothiadiazin-4-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C25H25N3O5S/c1-3-18-7-6-8-20(15-18)28-25(30)27(22-9-4-5-10-23(22)34(28,31)32)17-24(29)26-16-19-11-13-21(33-2)14-12-19/h4-15H,3,16-17H2,1-2H3,(H,26,29)
• InChI Key: JVPJTRFGVVDBBH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC(=O)NCC4=CC=C(C=C4)OC
• Molecular Formula: C25H25N3O5S
• Molecular Weight: 479.5 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. .

Molecular Structure Analysis

Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are used to determine the molecular structure. The data obtained can help identify the positions of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reagents and conditions that cause the compound to react, the mechanism of the reaction, and the products formed.

Physical And Chemical Properties Analysis

This includes determining properties like melting point, boiling point, solubility, optical activity, and stability. Techniques like thermal analysis, polarimetry, and solubility tests can be used.

Mechanism of Action

If the compound is biologically active, studies may be conducted to determine how it interacts with biological systems. This could involve in vitro and in vivo experiments.

Safety and Hazards

Material safety data sheets (MSDS) provide information on the hazards associated with a compound, including its toxicity, flammability, and environmental impact. It also provides guidelines on safe handling and storage.